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molecular formula C12H11NO3 B8748752 Methyl 5-isoquinolyloxyacetate

Methyl 5-isoquinolyloxyacetate

Cat. No. B8748752
M. Wt: 217.22 g/mol
InChI Key: PZBFHKDYYCMTPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06313094B1

Procedure details

To an ice-cooled solution of 29.0 g of 5-hydroxyisoquinoline in 300 ml of DMF, 11.0 g of sodium methylate was added portionwise. After stirring for 30 min, 17.9 ml of methyl chloroacetate was added dropwise, and the resultant mixture was stirred at room temperature overnight and concentrated under reduced pressure. To the residue, 300 ml of toluene and 300 ml of water were added, and the whole mixture was filtered. The aqueous layer was extracted with 50 ml of toluene, and the combined toluene solution was treated with 2 g of charcoal and evaporated to give methyl 5-isoquinolyloxyacetate. The ester was dissolved in 100 ml of methanol, reacted with 80 ml of 3 N sodium hydroxide aqueous solution for 30 min. The reaction mixture was concentrated under reduced pressure, diluted with 80 ml of water and 160 ml of acetone, and neutralized with 20 ml of concentrated hydrochloric acid. The precipitates formed were filtered, washed with 80 ml of 50% aqueous acetone, and dried to give 34.5 g (85% yield) of the title compound.
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methanol
Quantity
100 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
80 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
85%

Identifiers

REACTION_CXSMILES
[CH:1]1[C:10]2[C:5](=[C:6]([O:11][CH2:12][C:13]([O:15]C)=[O:14])[CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][N:2]=1.[OH-].[Na+]>CO>[CH:1]1[C:10]2[C:5](=[C:6]([O:11][CH2:12][C:13]([OH:15])=[O:14])[CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][N:2]=1 |f:1.2|

Inputs

Step One
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1=NC=CC2=C(C=CC=C12)OCC(=O)OC
Name
methanol
Quantity
100 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium hydroxide
Quantity
80 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
diluted with 80 ml of water and 160 ml of acetone
CUSTOM
Type
CUSTOM
Details
The precipitates formed
FILTRATION
Type
FILTRATION
Details
were filtered
WASH
Type
WASH
Details
washed with 80 ml of 50% aqueous acetone
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
title compound
Type
product
Smiles
C1=NC=CC2=C(C=CC=C12)OCC(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 34.5 g
YIELD: PERCENTYIELD 85%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.